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Compound of Interest

Compound Name: delta-Octalactone

Cat. No.: B1662039 Get Quote

Ensuring the safe and compliant disposal of chemical waste is a critical component of

laboratory safety and environmental responsibility. This guide provides detailed procedures for

the proper disposal of delta-octalactone, a common flavoring and fragrance agent, tailored for

researchers, scientists, and drug development professionals. Adherence to these protocols is

essential to minimize risks and ensure compliance with regulatory standards.

Safety and Handling Profile
Delta-octalactone is a colorless to pale yellow liquid with a creamy, coconut-like odor.[1][2]

While it is widely used, it is classified as a skin and eye irritant.[1] Therefore, appropriate

personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should

be worn when handling this chemical.[1] All handling should be conducted in a well-ventilated

area.[1]

Quantitative Data Summary
For quick reference, the key physical and safety properties of delta-octalactone are

summarized in the table below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1662039?utm_src=pdf-interest
https://www.benchchem.com/product/b1662039?utm_src=pdf-body
https://www.benchchem.com/product/b1662039?utm_src=pdf-body
https://www.chemicalbull.com/images/product/MSDS-1759262364.pdf
http://www.demonchyaromatics.com/en/products/delta-octalactone/
https://www.chemicalbull.com/images/product/MSDS-1759262364.pdf
https://www.chemicalbull.com/images/product/MSDS-1759262364.pdf
https://www.chemicalbull.com/images/product/MSDS-1759262364.pdf
https://www.benchchem.com/product/b1662039?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C8H14O2 [2]

Molecular Weight 142.20 g/mol [1]

Appearance Colorless to pale yellow liquid [1][2]

Boiling Point 230 °C [1]

Flash Point 110 °C (closed cup) [1][2]

Specific Gravity 0.997 - 1.002 @ 20°C [2]

Solubility
Insoluble in water; soluble in

ethanol and organic solvents
[1]

Disposal Protocol
The disposal of delta-octalactone must be carried out in a manner that prevents its release

into the environment and complies with all applicable federal, state, and local regulations.[3][4]

[5] While some safety data sheets (SDS) state that delta-octalactone does not meet the

criteria for classification as a hazardous substance[6], it is best practice to handle and dispose

of it as chemical waste, particularly in a laboratory setting.

Step-by-Step Disposal Procedure:

Waste Collection:

Collect waste delta-octalactone in a dedicated, properly labeled, and sealed container.

The container should be compatible with the chemical.

Do not mix delta-octalactone with other waste streams unless explicitly permitted by your

institution's hazardous waste management plan.

Labeling:

Clearly label the waste container with "Waste Delta-Octalactone" and any other

information required by your institution, such as the chemical formula and hazard warnings

(e.g., "Irritant").
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Storage:

Store the waste container in a designated, well-ventilated, and cool, dry area away from

incompatible materials such as strong oxidizing agents, acids, and bases.[1]

Arrange for Pickup:

Contact your institution's Environmental Health and Safety (EHS) office or the designated

hazardous waste management provider to schedule a pickup. Do not dispose of delta-
octalactone down the drain or in regular trash.[1]

Accidental Release Measures
In the event of a spill, the following steps should be taken:

Ensure Proper Ventilation: Immediately ensure the area is well-ventilated.[1]

Contain the Spill: Use an inert absorbent material such as sand, earth, or vermiculite to

contain the spill.[1][6]

Collect the Absorbed Material: Carefully collect the absorbed material into a suitable

container for disposal.[1]

Clean the Area: Clean the spill area thoroughly.

Prevent Environmental Contamination: Prevent the spilled material from entering drains and

waterways.[1][6]

Regulatory Framework
In the United States, the management of hazardous waste is primarily governed by the

Resource Conservation and Recovery Act (RCRA), which is implemented by the Environmental

Protection Agency (EPA).[3][4] Many states have their own, often more stringent, regulations.[3]

[5] It is the responsibility of the waste generator to determine if a waste is hazardous and to

manage it accordingly.[3]

Disposal Workflow Diagram
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The following diagram illustrates the decision-making and procedural flow for the proper

disposal of delta-octalactone.

Delta-Octalactone Disposal Workflow
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Spill Response
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1662039?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for the safe disposal of delta-octalactone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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